Methyl 2-[6-chloro-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[6-chloro-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C21H20ClN3O5S2/c1-30-19(26)13-25-17-9-6-15(22)12-18(17)31-21(25)23-20(27)14-4-7-16(8-5-14)32(28,29)24-10-2-3-11-24/h4-9,12H,2-3,10-11,13H2,1H3
• InChI Key: CETYOPZMFSMKGK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C21H20ClN3O5S2
• Molecular Weight: 494.0 g/mol

Description

Methyl 2-[6-chloro-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C21H20ClN3O5S2 and its molecular weight is 493.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Microbial Studies

Methyl 2-[6-chloro-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazol-3-yl]acetate belongs to a broader class of compounds involving benzothiazole derivatives, which have been synthesized and evaluated for their antibacterial and antifungal activities. For instance, Patel and Agravat (2007) synthesized 2-amino substituted benzothiazole derivatives that showed promising results in screening for their antibacterial and antifungal properties (Patel & Agravat, 2007).

Antiviral and Antitumor Activities

Hamdouchi et al. (1999) designed and synthesized a series of compounds structurally related to benzothiazoles and tested them as antirhinovirus agents, showcasing the potential of these compounds in antiviral therapy (Hamdouchi et al., 1999). Furthermore, Chua et al. (1999) explored 2-(4-aminophenyl)benzothiazoles for their selective antitumor activity, particularly against breast, ovarian, colon, and renal cell lines, underscoring the therapeutic potential of these compounds (Chua et al., 1999).

Novel Compounds Synthesis

Researchers have been continually working on synthesizing novel compounds within this chemical class to explore their potential applications further. For instance, synthesis efforts have led to compounds with potential as probes for studying the Peripheral Benzodiazepine Receptors using SPECT, highlighting the diverse applicability of these compounds in biomedical research (Katsifis et al., 2000).

Molecular Docking and Biological Evaluation

Further studies involve molecular docking and in vitro screening of newly synthesized derivatives, indicating these compounds' potential in developing new therapeutic agents. For example, Flefel et al. (2018) conducted molecular docking and in vitro screenings of novel pyridine and fused pyridine derivatives, showcasing their antimicrobial and antioxidant activity (Flefel et al., 2018).